Cas no 626210-29-5 ((4-Methyl-benzyl)-pyridin-2-ylmethyl-amine)

(4-Methyl-benzyl)-pyridin-2-ylmethyl-amine is a versatile amine compound featuring both benzyl and pyridylmethyl functional groups. Its structure, incorporating a 4-methylbenzyl moiety and a pyridin-2-ylmethyl substituent, lends itself to applications in organic synthesis and pharmaceutical intermediates. The compound exhibits potential as a ligand in coordination chemistry due to its nitrogen donor sites, enabling metal complex formation. Its aromatic and aliphatic hybrid structure may also enhance solubility and reactivity in various reaction conditions. The presence of a methyl group on the benzyl ring can influence electronic and steric properties, making it useful in fine chemical synthesis. This compound is typically handled under inert conditions to ensure stability.
(4-Methyl-benzyl)-pyridin-2-ylmethyl-amine structure
626210-29-5 structure
Product Name:(4-Methyl-benzyl)-pyridin-2-ylmethyl-amine
CAS No:626210-29-5
MF:C14H16N2
MW:212.290243148804
CID:1069575
PubChem ID:1080485
Update Time:2025-10-17

(4-Methyl-benzyl)-pyridin-2-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

    • (4-Methyl-benzyl)-pyridin-2-ylmethyl-amine
    • SR-01000325648
    • SR-01000325648-1
    • 626210-29-5
    • N-(4-methylbenzyl)-N-(2-pyridinylmethyl)amine
    • STK511386
    • N-(4-Methylbenzyl)-1-(pyridin-2-yl)methanamine
    • SCHEMBL8346148
    • (4-methyl-benzyl)-pyridin-2-ylmethyl-amine, AldrichCPR
    • AKOS000244263
    • AN-465/42535513
    • [(4-methylphenyl)methyl](pyridin-2-ylmethyl)amine
    • 1-(4-methylphenyl)-N-(pyridin-2-ylmethyl)methanamine
    • MDL: MFCD03856574
    • Inchi: 1S/C14H16N2/c1-12-5-7-13(8-6-12)10-15-11-14-4-2-3-9-16-14/h2-9,15H,10-11H2,1H3
    • InChI Key: IBTJBQKFYIHFEV-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC=CN=1)CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 212.131
  • Monoisotopic Mass: 212.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 24.9Ų

(4-Methyl-benzyl)-pyridin-2-ylmethyl-amine Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xi Xn
  • HazardClass:IRRITANT

(4-Methyl-benzyl)-pyridin-2-ylmethyl-amine Pricemore >>

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